Cas no 1147391-90-9 (2-(3-Chloro-4-(4-methoxybenzyloxy)phenyl)ethanol)

• Product Name: 2-(3-Chloro-4-(4-methoxybenzyloxy)phenyl)ethanol
• CAS No: 1147391-90-9
• MF: C₁₆H₁₇ClO₃
• MW: 292.757384061813
• CID: 2104293
• Update Time: 2023-08-03

2-(3-Chloro-4-(4-methoxybenzyloxy)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-(4-methoxybenzyloxy)phenyl)ethanol
• SADPDKMTYLRGIV-UHFFFAOYSA-N
• 2-(3-Chloro-4-(4-methoxybenzyloxy)phenyl)ethanol

• Inchi： 1S/C16H17ClO3/c1-19-14-5-2-13(3-6-14)11-20-16-7-4-12(8-9-18)10-15(16)17/h2-7,10,18H,8-9,11H2,1H3
• InChI Key： SADPDKMTYLRGIV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1C=CC(=CC=1)OC)CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 266
• XLogP3: 3.5
• Topological Polar Surface Area: 38.7